2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide

• Molecular Formula: C15H16ClN3O3S
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 2-(3-chloro-2-methyl-N-methylsulfonylanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H16ClN3O3S/c1-11-13(16)6-3-7-14(11)19(23(2,21)22)10-15(20)18-12-5-4-8-17-9-12/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: IHZYKFHUZNOPPZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)N(CC(=O)NC2=CN=CC=C2)S(=O)(=O)C

Description

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide, also known as MPAA, is a chemical compound that has been extensively studied for its potential therapeutic properties. This compound belongs to the class of anilides and has been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide is not fully understood. However, it has been proposed that 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide exerts its anti-inflammatory and antitumor effects by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has been shown to inhibit the phosphorylation and degradation of inhibitor of kappa B (IκB), an endogenous inhibitor of NF-κB, leading to the suppression of NF-κB activation.
Biochemical and Physiological Effects:
2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide inhibits the production of pro-inflammatory cytokines and chemokines, as well as the expression of adhesion molecules in LPS-stimulated macrophages. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two key enzymes involved in the apoptotic pathway. In addition, 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has been shown to inhibit the migration and invasion of cancer cells by regulating the expression of matrix metalloproteinases (MMPs).

Advantages and Limitations for Lab Experiments

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in high purity and yield. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide is also soluble in a range of solvents, allowing for easy formulation and dosing. However, there are also limitations to using 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide in lab experiments. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has a relatively short half-life in vivo, which may limit its therapeutic efficacy. In addition, 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide may exhibit off-target effects at high concentrations, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide. One potential area of research is the development of novel formulations of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide that can improve its pharmacokinetic properties and increase its therapeutic efficacy. Another area of research is the identification of the molecular targets of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide, which may provide insights into its mechanism of action and potential therapeutic applications. Finally, the use of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide in combination with other drugs or therapies may also be explored as a strategy to enhance its antitumor and anti-inflammatory effects.

Synthesis Methods

The synthesis of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide involves the reaction of 2-chloro-4-methylsulfonylaniline with 3-pyridinecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then treated with acetic anhydride to yield 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide. The synthesis of 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has been reported in several studies, and the purity and yield of the product can be optimized by varying the reaction conditions.

Scientific Research Applications

2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. In vitro studies have demonstrated that 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. 2-[3-chloro-2-methyl(methylsulfonyl)anilino]-N-(3-pyridinyl)acetamide has also been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.